N1-(3-Amino-4-methylphenyl)-N2,N2-dimethylglycinamide dihydrochloride
Overview
Description
“N1-(3-Amino-4-methylphenyl)-N2,N2-dimethylglycinamide dihydrochloride” is a chemical compound with the CAS Number: 1286034-30-7. It has a linear formula of C11 H17 N3 O . 2 Cl H . It is a solid at room temperature .
Synthesis Analysis
The compound can be synthesized using a continuous flow microreactor system . The selective acylation of 4-methylbenzene-1,3-diamine (2) with benzoic anhydride (3) was used to obtain the compound . The reaction process is relatively complicated due to the different chemical environments of the two amine groups in 2 . The established kinetic model can calculate the selectivity and conversion of the acylation reaction .Molecular Structure Analysis
The molecular structure of the compound is represented by the InChI code: 1S/C11H17N3O.2ClH/c1-8-4-5-9(6-10(8)12)13-11(15)7-14(2)3;;/h4-6H,7,12H2,1-3H3,(H,13,15);2*1H . The molecular weight of the compound is 280.2 .Chemical Reactions Analysis
The compound is involved in the selective acylation reaction of 4-methylbenzene-1,3-diamine with benzoic anhydride . The reaction process involves parallel by-products and serial by-products .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . The compound has a molecular weight of 280.2 .Scientific Research Applications
Drug Synthesis Intermediates
This compound serves as a crucial building block in the synthesis of various drug candidates. Its structure is amenable to further chemical modifications, making it a versatile intermediate in medicinal chemistry. For instance, it can be used to synthesize benzamide derivatives, which are a class of compounds with a wide range of therapeutic applications, including anti-inflammatory, antipsychotic, and anticancer activities .
Kinetic Studies in Microflow Systems
The compound has been utilized in kinetic studies within microflow systems to understand the reaction mechanisms and rate constants of chemical processes. These studies are essential for optimizing reaction conditions and scaling up the production of pharmaceuticals. The kinetic parameters derived from such studies can predict selectivity and conversion rates, which are crucial for efficient drug manufacturing .
Continuous Flow Chemistry
In the realm of continuous flow chemistry, this compound is synthesized using a microreactor system. This method offers advantages over traditional batch processing, such as improved safety, better reaction control, and the ability to conduct reactions that are not feasible in batch. Continuous flow synthesis of this compound could revolutionize the production of pharmaceuticals by increasing efficiency and reducing waste .
Selective Acylation Reactions
Selective acylation is a significant application of this compound, where it acts as a starting material. The compound’s amine groups are selectively acylated to produce desired products while minimizing by-products. This process is fundamental in the synthesis of various amide pharmaceuticals .
properties
IUPAC Name |
N-(3-amino-4-methylphenyl)-2-(dimethylamino)acetamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O.2ClH/c1-8-4-5-9(6-10(8)12)13-11(15)7-14(2)3;;/h4-6H,7,12H2,1-3H3,(H,13,15);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJGGUZIBGXVRID-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CN(C)C)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N~1~-(3-Amino-4-methylphenyl)-N~2~,N~2~-dimethylglycinamide dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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